Cas no 1341-38-4 (6-Methylheptyl palmitate)

• Product Name: 6-Methylheptyl palmitate
• CAS No: 1341-38-4
• MF: C₂₄H₄₈O₂
• MW: 368.636728286743
• MDL: MFCD00152588
• CID: 41297
• PubChem ID: 14934
• Update Time: 2025-06-13

6-Methylheptyl palmitate Chemical and Physical Properties

Names and Identifiers

• 6-Methylheptyl palmitate
• Isooctyl hexadecanoate
• Palmitic acid, 6-methylheptyl ester
• Palmitic acid 2-ethylhexyl ester
• Isooctyl Palmitate
• ISO-OCTYL PALMITATE
• Palmiticacid, isooctyl ester (8CI)
• Hexadecanoic acid,isooctyl ester
• O 16
• PalMitic acid isooctyl
• 6-methylheptyl hexadecanoate
• USAF KE-1
• Palmitic acid, isooctyl ester
• Hexadecanoic acid, isooctyl ester
• HEXADECANOIC ACID ISOOCTYL ESTER
• AK113984
• O207
• ST24045500
• 341I384
• 1341-38-4
• O-16
• D97396
• NS00041377
• DS-6369
• ?Isooctyl palmitate
• BAA34138
• 106-05-8
• SCHEMBL79881
• CS-0188096
• NSC 6383
• MFCD00152588
• DTXSID00909862
• EINECS 203-356-7
• AKOS015901669
• EINECS 215-675-9
• Q63392340
• sooctyl palmitate
• CJSPFDQEYQBDNN-UHFFFAOYSA-N
• DB-287658

• MDL： MFCD00152588
• Inchi： 1S/C24H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-18-21-24(25)26-22-19-16-17-20-23(2)3/h23H,4-22H2,1-3H3
• InChI Key： CJSPFDQEYQBDNN-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)CCCCCC(C)C

Computed Properties

• Exact Mass: 368.36500
• Monoisotopic Mass: 368.365431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.6

Experimental Properties

• Density: 0.86
• Boiling Point: 407.2 °C at 760 mmHg
• Flash Point: 203.7 °C
• Refractive Index: 1.449
• PSA: 26.30000
• LogP: 8.22730
• FEMA: 3028

6-Methylheptyl palmitate Security Information

• WGK Germany：3
• Safety Instruction： S22; S36
• RTECS：TL2005000
• Hazardous Material Identification：
• Risk Phrases：R22; R63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-Methylheptyl palmitate

Comprehensive Overview of 6-Methylheptyl palmitate (CAS No. 1341-38-4): Properties, Applications, and Industry Trends

6-Methylheptyl palmitate (CAS No. 1341-38-4) is a specialized ester compound widely recognized for its unique chemical properties and versatile applications across industries. As a palmitate ester derivative, it combines the fatty acid palmitic acid with the branched alcohol 6-methylheptanol, resulting in a compound with enhanced solubility and stability. This article explores its molecular characteristics, industrial uses, and relevance in emerging sectors like green chemistry and sustainable formulations.

The growing demand for bio-based esters and eco-friendly emollients has positioned 6-methylheptyl palmitate as a key ingredient in cosmetic formulations and personal care products. Its non-greasy texture and excellent spreadability make it ideal for moisturizers, sunscreens, and lip balms. Recent studies highlight its compatibility with vegan formulations, aligning with the global shift toward clean beauty trends. Additionally, its low irritation potential caters to sensitive skin, a top concern among consumers.

From a chemical perspective, CAS 1341-38-4 exhibits a molecular weight of 354.6 g/mol and a typical liquid state at room temperature. Its branched alkyl chain contributes to lower crystallization points compared to linear esters, enhancing performance in low-temperature applications. This property is critical for lubricant additives and functional fluids in automotive and industrial sectors, where thermal stability is paramount. Researchers are also investigating its role in biodegradable polymers, addressing the urgent need for plastic alternatives.

The synthesis of 6-methylheptyl palmitate typically involves esterification reactions between palmitic acid and 6-methylheptanol, often catalyzed by enzymes or acid catalysts. Advances in enzymatic esterification have improved yield efficiency, reducing energy consumption—a response to the sustainable manufacturing movement. Analytical techniques like GC-MS and HPLC ensure purity, while FTIR spectroscopy confirms structural integrity, meeting stringent regulatory standards for consumer products.

Market insights reveal increasing queries about "plant-derived esters" and "skin-safe emollients," reflecting consumer awareness. 6-Methylheptyl palmitate answers these demands with its natural origin compatibility and dermatological safety. Furthermore, its role in aroma compound fixation attracts the fragrance industry, where longevity and stability are crucial. As regulations tighten on synthetic additives, this ester’s bio-based profile offers a viable alternative.

Future applications may expand into pharmaceutical excipients due to its enhanced drug solubility properties. Ongoing research explores synergies with nanocarrier systems for targeted drug delivery, a hot topic in precision medicine. With its multifunctional attributes and alignment with circular economy principles, 6-methylheptyl palmitate (CAS 1341-38-4) exemplifies innovation at the intersection of chemistry and sustainability.